molecular formula C12H21N B079578 N-cyclohexylcyclohexanimine CAS No. 10468-40-3

N-cyclohexylcyclohexanimine

Cat. No.: B079578
CAS No.: 10468-40-3
M. Wt: 179.3 g/mol
InChI Key: QAFRYXRYDOBFEF-UHFFFAOYSA-N
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Description

N-Cyclohexylcyclohexanimine, also known as dicyclohexylamine (DCHA), is a secondary amine featuring two cyclohexyl groups bonded to a central nitrogen atom. It is widely utilized in industrial and pharmaceutical contexts.

Properties

CAS No.

10468-40-3

Molecular Formula

C12H21N

Molecular Weight

179.3 g/mol

IUPAC Name

N-cyclohexylcyclohexanimine

InChI

InChI=1S/C12H21N/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h11H,1-10H2

InChI Key

QAFRYXRYDOBFEF-UHFFFAOYSA-N

SMILES

C1CCC(CC1)N=C2CCCCC2

Canonical SMILES

C1CCC(CC1)N=C2CCCCC2

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Alkyl-Substituted Cyclohexanamine Derivatives

Compound Name Molecular Formula Molecular Weight CAS Number Hazards/Precautions Applications/Sources
This compound C₁₂H₂₃N 181.32 101-83-7 Avoid heat (P210) Industrial chemical ; Pharmaceutical impurity
N-Hexylcyclohexanamine C₁₂H₂₅N 183.34 4746-28-5 Not specified Chemical intermediate
N-Methylcyclohexylamine C₇H₁₅N 113.20 100-60-7 Irritant; Flammable Industrial solvent
N,N-Diethylcyclohexylamine C₁₀H₂₁N 155.29 91-65-6 Toxic inhalation risk Catalyst in organic synthesis

Key Findings:

  • Hydrophobicity : Longer alkyl chains (e.g., hexyl in N-hexylcyclohexanamine) increase hydrophobicity compared to methyl or ethyl derivatives .
  • Reactivity : N-Methylcyclohexylamine (C₇H₁₅N) exhibits higher volatility and flammability due to its smaller molecular size .
  • Safety : N,N-Diethylcyclohexylamine poses acute toxicity risks upon inhalation, requiring stringent ventilation , whereas this compound’s hazards are primarily thermal .

Aryl- and Mixed-Substituted Cyclohexanamines

Table 2: Aryl- and Mixed-Substituted Derivatives

Compound Name Molecular Formula Molecular Weight CAS Number Hazards/Precautions Applications/Sources
N-Benzylcyclohexanamine C₁₃H₁₉N 189.30 16350-96-2 (HCl) No known hazard Research chemical
Methyldicyclohexylamine C₁₃H₂₅N 195.35 Not listed No data Specialty synthesis
N-Hydroxycyclohexanemethanamine C₇H₁₅NO 129.20 3217-92-3 Not specified Intermediate in oxime synthesis

Key Findings:

  • Steric Effects : Methyldicyclohexylamine (C₁₃H₂₅N) has bulkier substituents, reducing reactivity but improving thermal stability .
  • Functional Groups : N-Hydroxycyclohexanemethanamine’s hydroxylamine moiety enables participation in condensation reactions, such as oxime formation .

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